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Compound of Interest

Compound Name: Methyclothiazide

Cat. No.: B1676421 Get Quote

Introduction Methyclothiazide is a thiazide diuretic primarily used in the management of

hypertension and edema.[1][2] For in vitro studies investigating its mechanism of action and

cellular effects, the preparation of accurate and stable solutions is critical. Methyclothiazide is

a white to practically white crystalline powder with very low solubility in water, making organic

solvents necessary for creating stock solutions suitable for cell-based assays.[3][4][5] This

document provides a detailed protocol for the dissolution of Methyclothiazide for use in in vitro

experiments.

Chemical and Physical Properties A summary of key properties for Methyclothiazide is

essential for accurate preparation of solutions.

Property Value

Chemical Name

6-chloro-3-(chloromethyl)-2-methyl-3,4-dihydro-

2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-

dioxide[3]

Molecular Formula C₉H₁₁Cl₂N₃O₄S₂[3]

Molecular Weight 360.23 g/mol [3]

Appearance
White to practically white crystalline powder[3]

[4]

Melting Point ~225 °C[3][4]
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Solubility Data The choice of solvent is crucial due to the poor aqueous solubility of

Methyclothiazide. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-

concentration stock solutions for in vitro use.[3]

Solvent Solubility

DMSO 72 mg/mL (approx. 200 mM)[6][7]

Ethanol
Slightly soluble; 4.0 mg/mL (approx. 11.1 mM)[3]

[4][7]

Methanol Sparingly soluble[3][4]

Water Very slightly soluble; ~50 mg/L[3][4][8]

Acetone Freely soluble[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Methyclothiazide
Stock Solution
This protocol describes the preparation of a high-concentration stock solution in DMSO, which

can be further diluted to working concentrations in cell culture media.

Materials:

Methyclothiazide powder (MW: 360.23 g/mol )

Dimethyl sulfoxide (DMSO), sterile-filtered

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath (optional, set to 37°C)

0.22 µm syringe filter (optional)
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Procedure:

Weighing: In a chemical fume hood, accurately weigh 3.60 mg of Methyclothiazide powder

using a calibrated analytical balance.

Dissolution: Add 1 mL of sterile DMSO to the weighed powder to achieve a final

concentration of 10 mM.[3]

Mixing: Vortex the solution vigorously until the powder is completely dissolved.[3] Gentle

warming in a 37°C water bath can aid dissolution.[3][6]

Sterilization (Optional): If required for the specific application (e.g., sensitive cell cultures),

sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile tube.[3]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to prevent contamination and minimize freeze-thaw cycles.[3]

Storage: Store the aliquots protected from light at -20°C for short-term storage (up to 1 year)

or -80°C for long-term storage (up to 2 years).[3]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol details the dilution of the DMSO stock solution into an aqueous cell culture

medium.

Materials:

10 mM Methyclothiazide stock solution in DMSO

Appropriate sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Methyclothiazide stock solution at

room temperature.
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Calculate Dilution: Determine the volume of stock solution needed to achieve the final

desired concentration in your assay. For example, to prepare 1 mL of a 10 µM working

solution, you would add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Dilution: Add the calculated volume of the stock solution to the appropriate volume of pre-

warmed cell culture medium.

Mixing: Mix immediately and thoroughly by gentle vortexing or inversion to ensure

homogeneity and prevent precipitation.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

Methyclothiazide) to an equivalent volume of cell culture medium. This is crucial to

distinguish the effects of the compound from the effects of the solvent.

Application: Use the freshly prepared working solution immediately for your in vitro assay.
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Caption: Workflow for preparing Methyclothiazide solutions.
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Caption: Primary mechanism of Methyclothiazide action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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